Tert-butyl 4-(2-oxo-2-phenylethyl)piperazine-1-carboxylate

• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol
• IUPAC Name: tert-butyl 4-phenacylpiperazine-1-carboxylate
• InChI: InChI=1S/C17H24N2O3/c1-17(2,3)22-16(21)19-11-9-18(10-12-19)13-15(20)14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key: ZPBWVBQLBYPCMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC(=O)C2=CC=CC=C2

Description

Tert-butyl 4-(2-oxo-2-phenylethyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H24N2O3 and its molecular weight is 304.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A one liter three necked round bottom flask was charged with Boc-piperazine (20 g), dry potassium carbonate (44.5 g) and dry DMF (150 ml) under nitrogen atmosphere. The reaction mixture was cooled to 0° C. and bromoacetophenone (23.5 g) was added into the reaction mixture very slowly. The reaction mixture was stirred at room temperature for overnight. The progress of reaction was monitored by TLC. After consumption of starting material, ice-cold water (200 ml) was added to reaction mixture. The precipitated white solid was filtered, washed with water (4×50 ml) and dried to afford tert-butyl 4-(2-oxo-2-phenylethyl)piperazine-1-carboxylate as pure product.